1-(3-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide

• IUPAC Name: 1-(3-fluorobenzoyl)-N-pyridin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c19-15-5-3-4-14(12-15)18(24)22-10-7-13(8-11-22)17(23)21-16-6-1-2-9-20-16/h1-6,9,12-13H,7-8,10-11H2,(H,20,21,23)
• InChI Key: BXQRQIAKDJFTDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=N2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

1-(3-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide, commonly known as ABT-594, is a synthetic compound that belongs to the class of analgesics known as nicotinic acetylcholine receptor agonists. ABT-594 has been shown to have potent analgesic effects, making it a promising candidate for the treatment of chronic pain.

Mechanism of Action

ABT-594 acts as a potent agonist of nicotinic acetylcholine receptors, specifically the alpha4beta2 subtype. Activation of these receptors leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in pain modulation. ABT-594 has been shown to produce analgesia through a non-opioid mechanism, making it a promising alternative to traditional opioid analgesics.
Biochemical and Physiological Effects:
In addition to its analgesic effects, ABT-594 has been shown to have other physiological effects. It has been shown to produce antinociception, hypothermia, and anticonvulsant effects in animal models. ABT-594 has also been shown to produce rewarding effects, making it a potential target for drug abuse.

Advantages and Limitations for Lab Experiments

ABT-594 has several advantages for lab experiments. It has a well-defined mechanism of action, making it a useful tool for studying pain pathways. It also has a high potency and selectivity for nicotinic acetylcholine receptors, making it a useful tool for studying these receptors. However, ABT-594 has limitations as well. It has a short half-life, making it difficult to study its long-term effects. It also has potential side effects, such as hypothermia and anticonvulsant effects, which need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on ABT-594. One area of research is the development of new analogs with improved pharmacological properties. Another area of research is the study of the long-term effects of ABT-594 on pain pathways. Additionally, the potential for abuse of ABT-594 needs to be further studied to ensure its safety as a therapeutic agent. Overall, ABT-594 shows promise as a novel analgesic agent and warrants further investigation.

Scientific Research Applications

ABT-594 has been extensively studied for its analgesic properties. It has been shown to be effective in a variety of animal models of pain, including neuropathic pain, inflammatory pain, and acute pain. ABT-594 has also been shown to be effective in human clinical trials, demonstrating its potential as a treatment for chronic pain.